(1-Methyl-2-p-tolylcyclopropyl)methanol

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: [1-methyl-2-(4-methylphenyl)cyclopropyl]methanol
• InChI: InChI=1S/C12H16O/c1-9-3-5-10(6-4-9)11-7-12(11,2)8-13/h3-6,11,13H,7-8H2,1-2H3
• InChI Key: ZVSMIBFDIZUYIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC2(C)CO

Description

(1-Methyl-2-p-tolylcyclopropyl)methanol is a cyclopropane derivative featuring a methyl group and a p-tolyl (4-methylphenyl) substituent on the cyclopropane ring, with a hydroxymethyl (-CH₂OH) functional group. This compound belongs to the class of cyclopropanol derivatives, which are valued in organic synthesis and medicinal chemistry due to their strained ring system and stereochemical complexity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence includes two structurally related cyclopropane methanol derivatives. While direct data on (1-Methyl-2-p-tolylcyclopropyl)methanol is absent, a comparative analysis of substituent effects, molecular features, and research utility can be inferred from these analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight	Purity	Key Features/Applications
[(1S,2R)-2-(hydroxymethyl)-1-phenylcyclopropyl]methanol	Phenyl, hydroxymethyl	Not provided	Not provided	>90%	Chiral building block; research in asymmetric synthesis
(1-Thiazol-2-yl-cyclopropyl)-methanol	Thiazol-2-yl	C₇H₉NOS	155.21 g/mol	Not stated	Potential medicinal chemistry applications (thiazole motif)
(Hypothetical) (1-Methyl-2-p-tolylcyclopropyl)methanol	Methyl, p-tolyl	C₁₂H₁₆O*	~178.26 g/mol*	N/A	Likely enhanced lipophilicity; potential agrochemical/drug intermediate

Key Observations:

Substituent Effects: The phenyl group in provides aromaticity and planar rigidity, favoring π-π stacking in molecular interactions.

Molecular Weight :

• The target compound (~178 g/mol) is heavier than (155 g/mol), suggesting differences in diffusion rates and metabolic stability.

Purity and Synthesis: Compound is produced at >90% purity, indicating robust synthetic protocols for hydroxymethyl-functionalized cyclopropanes .

Applications :

• Compound is used in stereoselective synthesis due to its chiral centers.
• Compound ’s thiazole moiety aligns with drug-discovery motifs (e.g., antibacterial agents) .
• The target compound’s p-tolyl group may suit applications in hydrophobic environments, such as pesticidal or antifungal agents.

Research Implications and Gaps

• Structural Insights: The absence of direct data on (1-Methyl-2-p-tolylcyclopropyl)methanol limits definitive conclusions. However, extrapolation from analogs suggests its utility in lipophilic systems.
• Synthetic Challenges : Steric hindrance from the methyl and p-tolyl groups may complicate ring-closing reactions, requiring tailored catalysts.
• Biological Relevance: Thiazole-containing highlights the importance of heterocycles in drug design, whereas the target compound’s lipophilicity may favor non-polar interactions.